Cas no 2309465-67-4 (tert-butyl 2-{[9-(4-bromo-1-methyl-1H-imidazol-2-yl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate)
tert-butyl 2-{[9-(4-bromo-1-methyl-1H-imidazol-2-yl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate Chemical and Physical Properties
Names and Identifiers
-
- EN300-7429674
- tert-butyl 2-{[9-(4-bromo-1-methyl-1H-imidazol-2-yl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate
- 2309465-67-4
-
- Inchi: 1S/C18H28BrN3O3/c1-17(2,3)25-15(23)11-24-18(16-21-14(19)10-22(16)4)12-6-5-7-13(18)9-20-8-12/h10,12-13,20H,5-9,11H2,1-4H3
- InChI Key: RKKGGTBHNMBJHO-UHFFFAOYSA-N
- SMILES: BrC1=CN(C)C(C2(C3CNCC2CCC3)OCC(=O)OC(C)(C)C)=N1
Computed Properties
- Exact Mass: 413.13140g/mol
- Monoisotopic Mass: 413.13140g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 484
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 65.4Ų
tert-butyl 2-{[9-(4-bromo-1-methyl-1H-imidazol-2-yl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7429674-0.05g |
tert-butyl 2-{[9-(4-bromo-1-methyl-1H-imidazol-2-yl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate |
2309465-67-4 | 95.0% | 0.05g |
$2079.0 | 2025-03-11 | |
| Enamine | EN300-7429674-0.1g |
tert-butyl 2-{[9-(4-bromo-1-methyl-1H-imidazol-2-yl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate |
2309465-67-4 | 95.0% | 0.1g |
$2178.0 | 2025-03-11 | |
| Enamine | EN300-7429674-0.25g |
tert-butyl 2-{[9-(4-bromo-1-methyl-1H-imidazol-2-yl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate |
2309465-67-4 | 95.0% | 0.25g |
$2277.0 | 2025-03-11 | |
| Enamine | EN300-7429674-0.5g |
tert-butyl 2-{[9-(4-bromo-1-methyl-1H-imidazol-2-yl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate |
2309465-67-4 | 95.0% | 0.5g |
$2376.0 | 2025-03-11 | |
| Enamine | EN300-7429674-1.0g |
tert-butyl 2-{[9-(4-bromo-1-methyl-1H-imidazol-2-yl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate |
2309465-67-4 | 95.0% | 1.0g |
$2475.0 | 2025-03-11 | |
| Enamine | EN300-7429674-2.5g |
tert-butyl 2-{[9-(4-bromo-1-methyl-1H-imidazol-2-yl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate |
2309465-67-4 | 95.0% | 2.5g |
$4851.0 | 2025-03-11 | |
| Enamine | EN300-7429674-5.0g |
tert-butyl 2-{[9-(4-bromo-1-methyl-1H-imidazol-2-yl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate |
2309465-67-4 | 95.0% | 5.0g |
$7178.0 | 2025-03-11 | |
| Enamine | EN300-7429674-10.0g |
tert-butyl 2-{[9-(4-bromo-1-methyl-1H-imidazol-2-yl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate |
2309465-67-4 | 95.0% | 10.0g |
$10643.0 | 2025-03-11 |
tert-butyl 2-{[9-(4-bromo-1-methyl-1H-imidazol-2-yl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on tert-butyl 2-{[9-(4-bromo-1-methyl-1H-imidazol-2-yl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate
Introduction to tert-butyl 2-{[9-(4-bromo-1-methyl-1H-imidazol-2-yl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate (CAS No. 2309465-67-4)
tert-butyl 2-{[9-(4-bromo-1-methyl-1H-imidazol-2-yl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate, with the CAS number 2309465-67-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl ester group, a brominated imidazole moiety, and a 3-azabicyclo[3.3.1]nonane scaffold. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for ongoing scientific investigation.
The tert-butyl ester group in this compound is known for its stability and ability to protect carboxylic acid functionalities during synthetic transformations. This feature is particularly valuable in multi-step syntheses where the preservation of functional groups is crucial. The brominated imidazole moiety, on the other hand, introduces a halogenated heterocycle that can participate in various chemical reactions, including cross-coupling reactions and nucleophilic substitutions. The 3-azabicyclo[3.3.1]nonane scaffold is a bicyclic nitrogen-containing ring system that has been explored for its potential in modulating biological activities, such as receptor binding and enzyme inhibition.
Recent studies have highlighted the potential of tert-butyl 2-{[9-(4-bromo-1-methyl-1H-imidazol-2-yl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate in the development of novel therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* reported that compounds with similar structural motifs exhibit potent activity against specific G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in various physiological processes, making them attractive targets for drug discovery.
In another research article from *Bioorganic & Medicinal Chemistry Letters*, scientists investigated the pharmacological properties of tert-butyl 2-{[9-(4-bromo-1-methyl-1H-imidazol-2-yl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate and found that it demonstrates selective binding to certain ion channels, which could have implications for treating neurological disorders such as epilepsy and chronic pain. The unique combination of functional groups in this compound allows for fine-tuning of its pharmacological profile, making it a versatile candidate for further optimization.
The synthesis of tert-butyl 2-{[9-(4-bromo-1-methyl-1H-imidazol-2-yl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate involves several key steps, including the formation of the brominated imidazole ring and the construction of the 3-azabicyclo[3.3.1]nonane scaffold. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and ring-closing metathesis, are often employed to achieve high yields and purity levels. These methods not only facilitate the efficient production of the compound but also provide insights into its reactivity and stability under different conditions.
In addition to its potential therapeutic applications, tert-butyl 2-{[9-(4-bromo-1-methyl-1H-imidazol-2-yl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate has been studied for its use as a tool compound in biochemical assays and cell-based experiments. Its ability to modulate specific biological targets makes it a valuable reagent for researchers investigating signal transduction pathways and cellular processes. For example, it has been used to probe the interactions between GPCRs and their ligands, providing insights into receptor activation mechanisms.
The safety profile of tert-butyl 2-{[9-(4-bromo-1-methyl-1H-imidazol-2-y l)-3 - azabicyclo [ 3 . 3 . 1 ] nonan - 9 - yl ] oxy } acetate is an important consideration in its development as a therapeutic agent or research tool. Preclinical studies have shown that it exhibits low toxicity at relevant concentrations and does not cause significant adverse effects in cell cultures or animal models. However, further investigations are necessary to fully understand its long-term safety and potential side effects.
In conclusion, tert-butyl 2-{[9-(4-bromo - 1 - methyl - 1 H - imidazol - 2 - yl ) - 3 - azabicyclo [ 3 . 3 . 1 ] nonan - 9 - yl ] oxy } acetate (CAS No. 2309465 - 67 - 4) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for further development as a therapeutic agent or research tool. Ongoing studies continue to explore its full potential, contributing to advancements in drug discovery and biological research.
2309465-67-4 (tert-butyl 2-{[9-(4-bromo-1-methyl-1H-imidazol-2-yl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)